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Compound of Interest

Compound Name: Ursodeoxycholic Acid Methyl Ester

Cat. No.: B018468

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ursodeoxycholic Acid (UDCA) is a secondary bile acid with established therapeutic
applications, particularly in the dissolution of cholesterol gallstones and the treatment of certain
liver diseases. The methyl ester derivative, Ursodeoxycholic Acid Methyl Ester, is a key
intermediate in the synthesis and purification of UDCA and is also utilized in research to study
the biological activities of UDCA derivatives. Accurate characterization of this compound is
crucial for quality control and drug development processes. Proton Nuclear Magnetic
Resonance (*H NMR) spectroscopy is a powerful analytical technique for the structural
elucidation and purity assessment of small molecules like Ursodeoxycholic Acid Methyl
Ester. This application note provides a detailed protocol for the *H NMR characterization of
Ursodeoxycholic Acid Methyl Ester, including sample preparation, data acquisition, and
spectral analysis.

Chemical Structure

Figure 1: Chemical Structure of Ursodeoxycholic Acid Methyl Ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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